Cas no 2228743-86-8 (3-amino-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propanoic acid)

• Product Name: 3-amino-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propanoic acid
• CAS No: 2228743-86-8
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 6553312
• PubChem ID: 165709332
• Update Time: 2025-05-20

3-amino-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propanoic acid
• 2228743-86-8
• EN300-1772993

• Inchi： 1S/C12H16N2O3/c1-14-4-5-17-11-3-2-8(6-10(11)14)9(7-13)12(15)16/h2-3,6,9H,4-5,7,13H2,1H3,(H,15,16)
• InChI Key： RUWAMKSNBUXEGP-UHFFFAOYSA-N
• SMILES： O1CCN(C)C2C=C(C=CC1=2)C(C(=O)O)CN

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 75.8Ų

Additional information on 3-amino-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propanoic acid

Introduction to 3-amino-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propanoic acid (CAS No. 2228743-86-8)

3-amino-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 2228743-86-8, this compound represents a structurally complex molecule that exhibits potential biological activities, making it a subject of interest for further investigation. The unique combination of functional groups in its molecular structure, including an amino group, a carboxylic acid moiety, and a benzoxazinone ring system, positions it as a candidate for various therapeutic applications.

The benzoxazinone scaffold is a prominent feature in this compound, which has been widely studied for its pharmacological properties. Benzoxazinones are known to possess antimicrobial, anti-inflammatory, and even anticancer effects, depending on their structural modifications. The presence of a 4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl substituent in 3-amino-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propanoic acid suggests that it may inherit some of these beneficial characteristics while also introducing additional functionalities through the propanoic acid and amino groups.

Recent advancements in drug discovery have highlighted the importance of multifunctional compounds that can target multiple pathways simultaneously. The structural features of 3-amino-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propanoic acid make it an intriguing candidate for such applications. For instance, the amino group can participate in hydrogen bonding interactions with biological targets, while the carboxylic acid moiety may facilitate salt formation or enhance solubility. These properties are particularly valuable in designing molecules with improved pharmacokinetic profiles.

In the context of current research trends, there is growing interest in developing small molecules that can modulate protein-protein interactions or enzyme activity. The benzoxazinone ring system in this compound could serve as a pharmacophore for binding to specific proteins involved in disease pathways. Moreover, the methyl substituent on the benzoxazinone ring may influence electronic distributions and steric interactions with biological targets, potentially enhancing binding affinity or selectivity.

One of the most compelling aspects of 3-amino-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propanoic acid is its potential as a lead compound for drug development. Researchers have been exploring derivatives of benzoxazinones to identify novel therapeutic agents with improved efficacy and reduced side effects. The combination of an amino group and a carboxylic acid in this molecule provides multiple sites for chemical modification, allowing chemists to fine-tune its biological activity through structure-based drug design approaches.

The propanoic acid moiety in the name also suggests possible applications in peptidomimetics or protease inhibition studies. Propanoic acid derivatives are frequently used as scaffolds for designing molecules that mimic natural peptides or disrupt enzymatic activity. By incorporating this group into the benzoxazinone framework, researchers may be able to develop compounds with enhanced binding affinity to target enzymes or receptors.

From a synthetic chemistry perspective, 3-amino-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yloxy)propanoic acid presents an interesting challenge due to its complex structure. The synthesis would likely involve multi-step reactions to construct the benzoxazinone core while introducing the necessary functional groups at appropriate positions. Advances in synthetic methodologies have made it possible to access such complex molecules more efficiently than ever before, opening up new avenues for exploration.

The potential applications of this compound extend beyond traditional pharmaceuticals. For example, it could be explored as an intermediate in the synthesis of agrochemicals or specialty chemicals where its structural features provide desirable properties such as stability or bioavailability. Additionally, researchers may investigate its role in material science applications where functional organic compounds contribute to novel material properties.

In conclusion,3-amino--(42--methyl--34--dihydro--24--benzoxizin--6--yloxy)propanonic acide (CAS No 2228743868) represents a promising candidate for further study due to its unique structural features and potential biological activities It remains one among many examples illustrating how understanding molecular architecture can lead discovery breakthroughs across multiple scientific disciplines The future likely hold even more exciting developments building upon foundation laid by initial investigations into this remarkable compound